Methoxyflurane
Methoxyflurane
Methoxyflurane is a clear colorless liquid with a sweet fruity odor. (NTP, 1992)
Methoxyflurane is an ether in which the two groups attached to the central oxygen atom are methyl and 2,2-dichloro-1,1-difluoroethyl. It has a role as an inhalation anaesthetic, a non-narcotic analgesic, a hepatotoxic agent and a nephrotoxic agent. It is an organofluorine compound, an organochlorine compound and an ether.
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180) In the US, methoxyflurane is one of the products that have been withdrawn or removed from the market for reasons of safety or effectiveness.
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180)
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with NITROUS OXIDE to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180)
Methoxyflurane is an ether in which the two groups attached to the central oxygen atom are methyl and 2,2-dichloro-1,1-difluoroethyl. It has a role as an inhalation anaesthetic, a non-narcotic analgesic, a hepatotoxic agent and a nephrotoxic agent. It is an organofluorine compound, an organochlorine compound and an ether.
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180) In the US, methoxyflurane is one of the products that have been withdrawn or removed from the market for reasons of safety or effectiveness.
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180)
An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with NITROUS OXIDE to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180)
Brand Name:
Vulcanchem
CAS No.:
76-38-0
VCID:
VC21208922
InChI:
InChI=1S/C3H4Cl2F2O/c1-8-3(6,7)2(4)5/h2H,1H3
SMILES:
COC(C(Cl)Cl)(F)F
Molecular Formula:
C3H4Cl2F2O
C3H4Cl2F2O
CH3OCF2CHCl2
C3H4Cl2F2O
CH3OCF2CHCl2
Molecular Weight:
164.96 g/mol
Methoxyflurane
CAS No.: 76-38-0
Cat. No.: VC21208922
Molecular Formula: C3H4Cl2F2O
C3H4Cl2F2O
CH3OCF2CHCl2
Molecular Weight: 164.96 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methoxyflurane is a clear colorless liquid with a sweet fruity odor. (NTP, 1992) Methoxyflurane is an ether in which the two groups attached to the central oxygen atom are methyl and 2,2-dichloro-1,1-difluoroethyl. It has a role as an inhalation anaesthetic, a non-narcotic analgesic, a hepatotoxic agent and a nephrotoxic agent. It is an organofluorine compound, an organochlorine compound and an ether. An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180) In the US, methoxyflurane is one of the products that have been withdrawn or removed from the market for reasons of safety or effectiveness. An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with nitrous oxide to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180) An inhalation anesthetic. Currently, methoxyflurane is rarely used for surgical, obstetric, or dental anesthesia. If so employed, it should be administered with NITROUS OXIDE to achieve a relatively light level of anesthesia, and a neuromuscular blocking agent given concurrently to obtain the desired degree of muscular relaxation. (From AMA Drug Evaluations Annual, 1994, p180) |
|---|---|
| CAS No. | 76-38-0 |
| Molecular Formula | C3H4Cl2F2O C3H4Cl2F2O CH3OCF2CHCl2 |
| Molecular Weight | 164.96 g/mol |
| IUPAC Name | 2,2-dichloro-1,1-difluoro-1-methoxyethane |
| Standard InChI | InChI=1S/C3H4Cl2F2O/c1-8-3(6,7)2(4)5/h2H,1H3 |
| Standard InChI Key | RFKMCNOHBTXSMU-UHFFFAOYSA-N |
| SMILES | COC(C(Cl)Cl)(F)F |
| Canonical SMILES | COC(C(Cl)Cl)(F)F |
| Boiling Point | 220.3 °F at 760 mmHg (NTP, 1992) 105 °C BP: 51 °C at 100 mm Hg 220 °F |
| Colorform | Liquid Clear, colorless liquid |
| Flash Point | 145 °F (NTP, 1992) 145 °F 63 °C |
| Melting Point | -31 °F (NTP, 1992) -35 °C -31 °F |
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